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Compound of Interest

Diethyl 1-benzylazetidine-3,3-
Compound Name:
dicarboxylate

cat. No.: B1313303

Diethyl 1-benzylazetidine-3,3-dicarboxylate: A
Technical Guide

CAS Number: 642411-11-8

This technical guide provides a comprehensive overview of Diethyl 1-benzylazetidine-3,3-
dicarboxylate, a heterocyclic compound of interest to researchers and professionals in the
field of drug discovery and organic synthesis. This document collates available data on its
chemical properties, synthesis, and safety information.

Chemical and Physical Properties

Diethyl 1-benzylazetidine-3,3-dicarboxylate is a substituted azetidine, a four-membered
nitrogen-containing heterocycle. The presence of the benzyl group and the diethyl
dicarboxylate moieties at the 1 and 3 positions, respectively, make it a versatile building block
in medicinal chemistry. Azetidine scaffolds are increasingly utilized in drug design to enhance
physicochemical properties such as metabolic stability and solubility.

Table 1: Physicochemical Properties of Diethyl 1-benzylazetidine-3,3-dicarboxylate
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Property Value Source(s)
CAS Number 642411-11-8 [1]12]
Molecular Formula C16H21NO4 [2][3]
Molecular Weight 291.34 g/mol [2]

diethyl 1-benzylazetidine-3,3-
IUPAC Name _ [1]
dicarboxylate

Physical Form Liquid [1][3]
Purity >95% to 97% [1]
Storage Temperature Refrigerator [1]
InChi Key KGNAKGKJEBUHRV- (3]

UHFFFAOYSA-N

Synthesis and Experimental Protocols

A detailed, peer-reviewed synthesis protocol for Diethyl 1-benzylazetidine-3,3-dicarboxylate
is not readily available in the public domain. However, a plausible synthetic route can be
constructed based on the synthesis of its precursor, N-benzyl-azetidine-3,3-dicarboxylic acid,
followed by a standard esterification procedure.

Synthesis of N-benzyl-azetidine-3,3-dicarboxylic acid

A published method describes the synthesis of N-benzyl-azetidine-3,3-dicarboxylic acid from N-
benzyl-3,3-bis(hydroxymethyl)azetidine[4].

Experimental Protocol:

e To a mixture of N-benzyl-3,3-bis(hydroxymethyl)azetidine (2.1 g) in water (50 ml) containing
sodium hydroxide (9.3 g) and nickel chloride hexahydrate (1.5 g), slowly add bromine (10.6
g) over 8 hours at 20°C.

 Stir the mixture overnight.

« Filter off the resulting green precipitate of nickel hydroxide.
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» Evaporate the filtrate to dryness.

» Boil the residue in ethanol and separate the insoluble material, which contains the sodium
salt of the desired product and sodium bromide.

o Further workup of the insoluble material yields N-benzyl-azetidine-3,3-dicarboxylic acid.[4]

Esterification to Diethyl 1-benzylazetidine-3,3-
dicarboxylate (General Procedure)

The dicarboxylic acid can be converted to its diethyl ester via Fischer esterification.
General Experimental Protocol:
o Suspend N-benzyl-azetidine-3,3-dicarboxylic acid in an excess of absolute ethanol.

e Add a catalytic amount of a strong acid, such as concentrated sulfuric acid or hydrogen
chloride gas.

» Heat the mixture to reflux for several hours, monitoring the reaction progress by a suitable
technique (e.g., TLC or LC-MS).

o After completion, cool the reaction mixture and remove the excess ethanol under reduced
pressure.

» Neutralize the residue with a base, such as a saturated aqueous solution of sodium
bicarbonate.

o Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane).

o Combine the organic layers, dry over an anhydrous drying agent (e.g., sodium sulfate or
magnesium sulfate), filter, and concentrate under reduced pressure to yield the crude
Diethyl 1-benzylazetidine-3,3-dicarboxylate.

» Purify the crude product by a suitable method, such as column chromatography.

Synthesis Workflow Diagram:
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Oxidation » Esterification
E\l-benzyl-3,3-bis(hydroxymethyl)azetidine)Mb(N-benzyl-azetidine-3,3-dicarb0><y|ic acid (Ethanol, H" cat) Diethyl 1-benzylazetidine-3,3-dicarboxylate

Click to download full resolution via product page
Plausible synthetic route for Diethyl 1-benzylazetidine-3,3-dicarboxylate.

Biological Activity and Applications in Drug
Development

As of the date of this document, no specific biological activity or application in drug
development for Diethyl 1-benzylazetidine-3,3-dicarboxylate has been reported in peer-
reviewed scientific literature. However, the azetidine motif is a recognized "privileged structure”
in medicinal chemistry. Its incorporation into drug candidates can lead to improved
pharmacological profiles. Therefore, this compound serves as a valuable building block for the
synthesis of more complex molecules for biological screening.

Spectroscopic Data

Detailed and verified spectroscopic data (NMR, IR, MS) for Diethyl 1-benzylazetidine-3,3-
dicarboxylate are not available in the public domain. Researchers are advised to perform their
own analytical characterization upon synthesis or acquisition of this compound.

Safety and Handling

Based on commercially available safety data sheets, Diethyl 1-benzylazetidine-3,3-
dicarboxylate is classified with a "Warning" signal word.

Table 2: Hazard and Precautionary Statements
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Category Statement

H302: Harmful if swallowed. H315: Causes skin
Hazard Statements irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray. P271: Use
only outdoors or in a well-ventilated area. P280:
Wear protective gloves/protective clothing/eye
protection/face protection. P301+P312: IF
SWALLOWED: Call a POISON CENTER or
doctor/physician if you feel unwell. P302+P352:
IF ON SKIN: Wash with plenty of soap and
water. P304+P340: IF INHALED: Remove
person to fresh air and keep comfortable for
breathing. P305+P351+P338: IF IN EYES:

Rinse cautiously with water for several minutes.

Precautionary Statements

Remove contact lenses, if present and easy to

do. Continue rinsing.

Source:[1]

Standard laboratory safety protocols, including the use of personal protective equipment (PPE)
such as gloves, safety glasses, and a lab coat, should be strictly followed when handling this
chemical. Work should be conducted in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Diethyl 1-benzylazetidine-3,3-dicarboxylate CAS
number 642411-11-8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313303#diethyl-1-benzylazetidine-3-3-
dicarboxylate-cas-number-642411-11-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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